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Available Information on Furofenac-d3

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furofenac-d3
Cat. No.: S12899225

The table below summarizes the key details I was able to locate:

Parameter Detail

Chemical Name  Furofenac-d3 [1]

CAS Number 1794754-03-2 [1]

Molecular C12H11D30s3 [1]

Formula

Molecular 209.26 g/mol [1]

Weight

Category Stable Isotope, Miscellaneous Compound [1]

Appearance Off-White Solid [1]

Storage 2-8°C (Refrigerator) [1]

Applications Labelled version of Furofenac; a new anti-inflammatory drug. Study of its effect on

malondialdehyde production by platelets. [1]

Synonyms 2-(Ethyl-d3)-2,3-dihydro-5-benzofuranacetic Acid; 2-(Ethyl-d3)-2,3-dihydro-5-
benzofuranylacetic Acid; SAS 650-d3 [1]
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Methodologies for Characterizing Pharmaceutical
Compounds

Although specific protocols for Furofenac-d3 are not available in the search results, the following
established techniques are commonly used for characterizing similar pharmaceutical compounds and can

serve as a methodological framework. You may need to adapt them for Furofenac-d3.

Reference
Technique Application & Protocol Outline Compound
Example
ATR FT-IR Quantitative Analysis in Tablets: Grind tablets into powder. Diclofenac
Spectroscopy Disperse powder in solvent (e.g., methanol). Place dispersion on Sodium [2] [3]
ATR crystal. Collect spectrum, apply second derivative
transformation (Savitzky—Golay). Use multivariate analysis (PLS
regression) on specific spectral regions (e.g., ~1600-1500 cm~1
for carboxylate group) for quantification. [2] [3]
Co-crystal Discovery of Novel Solid Forms: Use solvent-assisted grinding. Diclofenac [4]

Screening Mix API (e.g., Diclofenac) and co-former in equimolar amounts in
mortar. Add drop of solvent (e.g., methanol), grind with pestle until
dry. Repeat. Analyze products with IR spectroscopy. Confirm co-
crystal formation with single-crystal X-ray diffraction. [4]

The experimental workflow for characterization and analysis typically involves sample preparation,

instrumental analysis, and data processing, as shown below.
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Sample Preparation

[Sample PreparatiorD [Grinding/MiIlingD

G)ispersion in Solvena

Instrumental Analysis

GTR FT-IR SpectroscopD [Single-CrystaI X-Ray Diffractioa

Data Processir'g & Modeling
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Chemometric Analysis
(e.g., PLS Regression)
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Experimental workflow for pharmaceutical analysis

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Available Information on Furofenac-d3]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b12899225#furofenac-d3-spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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